![molecular formula C14H17ClN2O B5324131 N-(4-chlorophenyl)-N'-(1,1-diethyl-2-propyn-1-yl)urea](/img/structure/B5324131.png)
N-(4-chlorophenyl)-N'-(1,1-diethyl-2-propyn-1-yl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-chlorophenyl)-N'-(1,1-diethyl-2-propyn-1-yl)urea, commonly known as DCPMU, is a synthetic compound that has gained interest in scientific research due to its potential therapeutic applications. DCPMU belongs to the class of N-aryl-N'-alkylureas and has been studied for its mechanism of action and biochemical and physiological effects.
Mechanism of Action
The mechanism of action of DCPMU is not fully understood. However, studies have shown that DCPMU can inhibit the activity of various enzymes, including COX-2, MMP-9, and HDAC. Additionally, DCPMU has been shown to activate the PPARγ receptor, which is involved in regulating gene expression.
Biochemical and Physiological Effects:
DCPMU has been shown to have various biochemical and physiological effects. In cancer research, DCPMU has been shown to induce apoptosis, inhibit angiogenesis, and inhibit the migration and invasion of cancer cells. In inflammation research, DCPMU has been shown to reduce the production of pro-inflammatory cytokines and inhibit the activity of COX-2. In neurodegenerative disease research, DCPMU has been shown to protect against neuronal damage and improve cognitive function.
Advantages and Limitations for Lab Experiments
One advantage of using DCPMU in lab experiments is its potential therapeutic applications in various fields of research. Additionally, DCPMU has been shown to have low toxicity levels in animal studies. However, one limitation of using DCPMU in lab experiments is its limited solubility in water, which can affect its bioavailability and efficacy.
Future Directions
For DCPMU research include further studies on its mechanism of action, potential therapeutic applications, and optimization of its pharmacokinetic properties. Additionally, studies on the combination of DCPMU with other drugs or therapies may provide new insights into its potential therapeutic applications.
Synthesis Methods
DCPMU can be synthesized through a multi-step process involving the reaction of 4-chloroaniline with propargyl alcohol, followed by reaction with diethylamine and phosgene. The final product is obtained through purification and recrystallization techniques.
Scientific Research Applications
DCPMU has been studied for its potential therapeutic applications in various fields of research, including cancer treatment, inflammation, and neurodegenerative diseases. In cancer research, DCPMU has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. Inflammation research has shown that DCPMU can reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In neurodegenerative disease research, DCPMU has been studied for its potential to protect against neuronal damage and improve cognitive function.
properties
IUPAC Name |
1-(4-chlorophenyl)-3-(3-ethylpent-1-yn-3-yl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17ClN2O/c1-4-14(5-2,6-3)17-13(18)16-12-9-7-11(15)8-10-12/h1,7-10H,5-6H2,2-3H3,(H2,16,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QSQPSATZWCXOPH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(CC)(C#C)NC(=O)NC1=CC=C(C=C1)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17ClN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.75 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.